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For Researchers, Scientists, and Drug Development Professionals

Abstract
Tetravinylsilane (TVS) is a versatile organosilicon compound with the chemical formula

Si(CH=CH₂)₄. Characterized by a central silicon atom bonded to four vinyl groups, this

molecule serves as a valuable precursor and crosslinking agent in materials science and

polymer chemistry. Its high reactivity, attributed to the presence of four readily polymerizable

vinyl groups, allows for its use in a variety of applications, including the synthesis of silicon-

containing polymers, the formation of protective and functional coatings through plasma

polymerization, and as a precursor for silicon carbide (SiC) via chemical vapor deposition. This

technical guide provides an in-depth overview of tetravinylsilane, including its chemical and

physical properties, synthesis, and key applications, with a focus on experimental

methodologies relevant to researchers in both materials and biomedical fields. While direct

applications in drug development are not prominent, the role of organosilicon compounds in

creating biocompatible and functionalized surfaces for medical devices and potential drug

delivery systems is discussed, highlighting the potential utility of tetravinylsilane in these

emerging areas.

Core Properties of Tetravinylsilane
Tetravinylsilane is a colorless to light yellow liquid with a distinct odor. Its fundamental

properties are summarized in the table below, providing a quick reference for laboratory use.
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Property Value Reference(s)

CAS Number 1112-55-6 [1]

Molecular Formula C₈H₁₂Si [1]

Molecular Weight 136.27 g/mol [1]

Density 0.8 g/mL at 25 °C [2]

Boiling Point 130-131 °C [2]

Refractive Index n20/D 1.461 [2]

Flash Point 6 °C (42.8 °F) - closed cup [2]

InChI Key
UFHILTCGAOPTOV-

UHFFFAOYSA-N
[2]

SMILES
C=C--INVALID-LINK--

(C=C)C=C
[2]

Synthesis of Tetravinylsilane
The most common laboratory and industrial synthesis of tetravinylsilane involves the Grignard

reaction, where a vinyl Grignard reagent (vinylmagnesium bromide or chloride) is reacted with

silicon tetrachloride.[3][4] This method allows for the straightforward formation of the silicon-

carbon bonds.

Grignard Reaction Workflow
The following diagram illustrates the typical workflow for the synthesis of tetravinylsilane via

the Grignard reaction.
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Synthesis of Tetravinylsilane via Grignard Reaction.
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Experimental Protocol: Synthesis via Grignard Reaction
The following protocol is adapted from a patented synthesis method and represents a typical

procedure for preparing tetravinylsilane.[3]

Materials:

Silicon tetrachloride (SiCl₄)

Vinyl magnesium chloride (or bromide) solution in THF

Anhydrous methyl tertiary butyl ether (MTBE)

Magnesium iodide (catalyst)

Deionized water

Anhydrous magnesium sulfate (MgSO₄)

Inert gas (e.g., Nitrogen or Argon)

Procedure:

Under an inert atmosphere, dissolve 16.7 g (0.1 mol) of silicon tetrachloride in 125 mL of

anhydrous methyl tertiary butyl ether in a reaction flask equipped with a stirrer and a

dropping funnel.

Add 0.09 g of magnesium iodide to the solution as a catalyst.

Control the temperature of the reaction mixture at 20 °C.

Slowly add the vinyl magnesium chloride solution to the reaction mixture over a period of

approximately 2 hours while maintaining the temperature at 20 °C.

After the addition is complete, continue stirring the reaction mixture for 2.5 hours at 20 °C to

ensure the completion of the Grignard reaction.

Slowly add 76 mL of deionized water to quench the reaction.
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Transfer the mixture to a separatory funnel and separate the organic and aqueous phases.

Dry the organic phase over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the organic phase under reduced pressure to obtain

the crude tetravinylsilane.

Purify the crude product by vacuum distillation to yield pure tetravinylsilane.

Key Applications and Experimental Methodologies
Tetravinylsilane's primary applications lie in materials science, where its vinyl groups can

undergo polymerization or serve as reactive sites for surface modification.

Plasma Polymerization for Surface Modification
Plasma-enhanced chemical vapor deposition (PECVD) of tetravinylsilane is a technique used

to deposit thin, highly crosslinked, and pinhole-free polymer films (pp-TVS) on various

substrates.[5] These films can alter the surface properties of materials, such as enhancing

adhesion, providing a protective barrier, or introducing specific functionalities.

The following diagram outlines the key steps in the PECVD process using tetravinylsilane as

a precursor.
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Workflow for Plasma-Enhanced Chemical Vapor Deposition of Tetravinylsilane.
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This protocol is based on a published study on the deposition of plasma-polymerized

tetravinylsilane films.[5]

Equipment and Materials:

Capacitively coupled plasma reactor with a radio frequency (RF) power supply (e.g., 13.56

MHz).

Tetravinylsilane (TVS) precursor.

Oxygen (O₂) as an oxidant gas (optional, for depositing SiCOH films).

Substrates (e.g., silicon wafers).

Vacuum system.

Procedure:

Clean the substrates and place them on the bottom electrode of the PECVD reactor.

Evacuate the chamber to a base pressure.

Introduce tetravinylsilane vapor into the chamber at a controlled flow rate. If depositing

SiCOH films, co-flow with oxygen.

Maintain a constant chamber pressure (e.g., by adjusting the pumping speed).

Apply RF power to the top electrode to generate a plasma.

Deposition occurs on the substrate surface. The deposition time will determine the film

thickness.

After the desired deposition time, turn off the RF power and stop the precursor flow.

Vent the chamber to atmospheric pressure and remove the coated substrates.

The deposited films can be annealed post-deposition to modify their properties.
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Hydrosilylation Reactions
The vinyl groups of tetravinylsilane can undergo hydrosilylation, a reaction where a silicon-

hydrogen bond adds across the carbon-carbon double bond. This reaction is a powerful tool for

creating more complex organosilicon structures and for crosslinking silicone polymers. The

reaction is typically catalyzed by platinum complexes, such as Karstedt's catalyst.[6][7]

While a specific, detailed protocol for the hydrosilylation of tetravinylsilane was not found in

the immediate search, a general procedure can be outlined based on established methods for

similar vinylsilanes.

General Protocol for Hydrosilylation:

In an inert atmosphere, dissolve tetravinylsilane in an appropriate anhydrous solvent (e.g.,

toluene).

Add the hydrosilane (R₃SiH) to the solution.

Add a catalytic amount of a platinum catalyst (e.g., Karstedt's catalyst).

The reaction mixture may be stirred at room temperature or gently heated to facilitate the

reaction.

Monitor the reaction progress by techniques such as NMR or IR spectroscopy to observe the

disappearance of the Si-H and vinyl group signals and the appearance of the new Si-C and

C-H signals.

Upon completion, the catalyst may be removed, and the product purified, typically by

distillation.

Relevance to Drug Development Professionals
While tetravinylsilane does not have direct applications in pharmaceuticals, the broader class

of organosilicon compounds is of growing interest in the biomedical field.[8][9][10]

Organosilicon compounds are used to create biocompatible materials for medical implants and

devices.[2][8] Silane coatings, in general, are applied to medical devices to impart

hydrophobicity, reduce friction, and prevent corrosion and bacterial growth.[11]
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Tetravinylsilane, with its ability to form highly crosslinked and stable polymer films via plasma

polymerization, could potentially be used to create biocompatible or functionalized coatings on

medical devices. Furthermore, as a crosslinking agent, it could be explored in the synthesis of

silicone-based hydrogels for drug delivery or tissue engineering applications.[12][13][14] The

vinyl groups also offer a route for further chemical modification, allowing for the attachment of

bioactive molecules to a surface.

Conclusion
Tetravinylsilane is a valuable and reactive organosilicon compound with established

applications in materials science and polymer chemistry. Its synthesis is readily achieved

through the Grignard reaction, and its utility is demonstrated in the formation of thin films via

plasma polymerization and as a participant in hydrosilylation reactions. For researchers and

scientists, it offers a versatile platform for creating new materials with tailored properties. For

professionals in drug development, while not a direct therapeutic agent, tetravinylsilane
represents a class of compounds with potential for developing advanced biomedical materials

and coatings, an area of increasing importance for next-generation medical devices and drug

delivery systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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